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Compound of Interest

Compound Name: 4-Tert-butylcyclohexanone

Cat. No.: B146137

An in-depth guide to the physicochemical properties of 4-tert-butylcyclohexanone, tailored for
researchers, scientists, and professionals in drug development. This document provides a
comprehensive overview of its melting and boiling points, detailed experimental protocols for
their determination, and a logical workflow for its synthesis.

Physicochemical Properties of 4-tert-
butylcyclohexanone

4-tert-butylcyclohexanone is an organic compound utilized as a perfuming agent and in
cosmetics.[1] It is a derivative of cyclohexanone containing a tert-butyl group on the fourth
carbon. At room temperature, it typically appears as a white to pale yellow crystalline powder or
solid.[2] The compound is soluble in organic solvents like alcohol and ethanol but is insoluble in
water.[1][3]

Quantitative Data: Melting and Boiling Points

The melting and boiling points of 4-tert-butylcyclohexanone have been reported across
various sources. These values are crucial for its purification, handling, and application in
synthetic chemistry. A summary of the reported data is presented below.
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Physical Property Value (°C) Pressure Reference
Melting Point 47 - 51 - [1]

47 - 50 : [3][4]

48 - 51 - [5]

46 - 52 - [2]

39 - [6]

Boiling Point 113-116 20 mmHg [11[31[5]
225.1 760 mmHg [4]

214 - [6]

244

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for compound identification
and purity assessment. A pure substance typically melts over a narrow range of 1-2°C, while
impurities tend to depress and broaden this range.[7]

Melting Point Determination (Capillary Method)

This is a common and reliable method for determining the melting point of a solid organic
compound.[8]

Apparatus:

o Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[7]

e Glass capillary tubes (sealed at one end)[9]

o Sample of 4-tert-butylcyclohexanone (must be completely dry and finely powdered)[8][9]

Procedure:
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o Sample Preparation: Place a small amount of dry, powdered 4-tert-butylcyclohexanone
onto a clean, dry surface.[10]

o Loading the Capillary Tube: Gently tap the open end of a capillary tube into the powder until
a small amount of the solid enters the tube. Invert the tube and tap it gently on a hard
surface to cause the solid to fall to the bottom. Repeat this process until the packed sample
is 2-3 mm high.[9] An excessive amount of sample can lead to a broadened melting range.[9]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.[7]

e Rapid Determination (Optional but Recommended): Heat the sample rapidly to get an
approximate melting point. This helps in setting the parameters for a more accurate
measurement.

o Accurate Determination: Allow the apparatus to cool to at least 15°C below the approximate
melting point.[9] Begin heating again at a slow, controlled rate (approximately 1-2°C per
minute).

e Observation and Recording: Record the temperature at which the first drop of liquid appears
(the beginning of the melting range) and the temperature at which the last crystal melts (the
end of the melting range).[10]

Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid.[11]

Apparatus:

Thiele tube[11][12]

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat-stable fluid (e.g., mineral oil)[11]
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e Bunsen burner or hot plate
Procedure:

o Sample Preparation: Fill the small test tube to about half-full with 4-tert-
butylcyclohexanone (if in its liquid state).[11]

o Capillary Insertion: Place a capillary tube, with its sealed end pointing up, into the liquid in
the test tube.[11][12]

o Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb.[11][12]

e Heating: Insert the assembly into the Thiele tube, which contains mineral oil. The side arm of
the Thiele tube should be heated gently and continuously.[11][12] The shape of the tube
allows for the oil to circulate via convection, ensuring uniform heating.[12]

o Observation: As the temperature rises, air trapped in the capillary tube will expand and exit,
forming a stream of bubbles. Continue heating until a rapid and continuous stream of
bubbles emerges from the capillary tip.[11][12]

» Recording the Boiling Point: Remove the heat source and allow the apparatus to cool. The
stream of bubbles will slow and eventually stop. The boiling point is the temperature at which
the liquid is drawn back into the capillary tube.[11][12]

Synthesis Workflow

4-tert-butylcyclohexanone can be synthesized from readily available starting materials. A
common synthetic route involves the oxidation of 4-tert-butylcyclohexanol.[13] The alcohol
precursor is typically produced via the hydrogenation of 4-tert-butylphenol, which itself is
derived from the reaction of phenol with isobutylene.[13]
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Caption: Synthesis pathway of 4-tert-butylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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